Cas no 2229523-14-0 (tert-butyl N-1-(6-chloro-5-methylpyridin-3-yl)-2-oxoethyl-N-methylcarbamate)

• Product Name: tert-butyl N-1-(6-chloro-5-methylpyridin-3-yl)-2-oxoethyl-N-methylcarbamate
• CAS No: 2229523-14-0
• MF: C₁₄H₁₉ClN₂O₃
• MW: 298.765262842178
• CID: 6108599
• PubChem ID: 165778894
• Update Time: 2025-11-01

tert-butyl N-1-(6-chloro-5-methylpyridin-3-yl)-2-oxoethyl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(6-chloro-5-methylpyridin-3-yl)-2-oxoethyl-N-methylcarbamate
• 2229523-14-0
• EN300-1903403
• tert-butyl N-[1-(6-chloro-5-methylpyridin-3-yl)-2-oxoethyl]-N-methylcarbamate

• Inchi： 1S/C14H19ClN2O3/c1-9-6-10(7-16-12(9)15)11(8-18)17(5)13(19)20-14(2,3)4/h6-8,11H,1-5H3
• InChI Key： KIBWBQKBDRXHQJ-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=C(C=N1)C(C=O)N(C)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 298.1084202g/mol
• Monoisotopic Mass: 298.1084202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 59.5Ų

Additional information on tert-butyl N-1-(6-chloro-5-methylpyridin-3-yl)-2-oxoethyl-N-methylcarbamate

Comprehensive Analysis of tert-butyl N-1-(6-chloro-5-methylpyridin-3-yl)-2-oxoethyl-N-methylcarbamate (CAS No. 2229523-14-0)

The compound tert-butyl N-1-(6-chloro-5-methylpyridin-3-yl)-2-oxoethyl-N-methylcarbamate (CAS No. 2229523-14-0) is a specialized carbamate derivative with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyridine ring substituted with chloro and methyl groups, along with a tert-butyl carbamate moiety, makes it a valuable intermediate in synthetic chemistry. Researchers are increasingly interested in this compound due to its potential role in developing novel enzyme inhibitors and bioactive molecules.

In recent years, the demand for heterocyclic compounds like tert-butyl N-1-(6-chloro-5-methylpyridin-3-yl)-2-oxoethyl-N-methylcarbamate has surged, driven by advancements in drug discovery and precision agriculture. The compound's chloropyridine core is particularly noteworthy, as it is a common scaffold in many pharmaceutical APIs and crop protection agents. This aligns with current trends in green chemistry, where researchers seek efficient synthetic routes to minimize environmental impact while maintaining high yields.

One of the most frequently searched questions related to this compound is: "What are the synthetic applications of tert-butyl N-1-(6-chloro-5-methylpyridin-3-yl)-2-oxoethyl-N-methylcarbamate?" The answer lies in its versatility as a building block for N-methylated peptides and small molecule therapeutics. Its carbamate-protecting group is also crucial in solid-phase peptide synthesis (SPPS), a technique widely used in bioconjugation and proteomics research.

From a structure-activity relationship (SAR) perspective, the 6-chloro-5-methylpyridin-3-yl moiety in this compound contributes to enhanced lipophilicity and target binding affinity. This has sparked interest in its potential for CNS drug development, as evidenced by growing academic publications on blood-brain barrier (BBB)-penetrant molecules. Additionally, the tert-butyloxycarbonyl (Boc) group offers excellent stability during multi-step syntheses, making it a preferred choice for medicinal chemistry applications.

The compound's relevance extends to computational chemistry and AI-assisted drug design, where its molecular properties are being modeled to predict ADMET profiles. With increasing focus on personalized medicine, researchers are investigating how modifications to the N-methylcarbamate portion could optimize drug metabolism characteristics. These developments position CAS No. 2229523-14-0 as a compound of continuing importance in cutting-edge research.

Quality control of tert-butyl N-1-(6-chloro-5-methylpyridin-3-yl)-2-oxoethyl-N-methylcarbamate typically involves advanced analytical techniques such as HPLC-MS and NMR spectroscopy. The pharmaceutical industry particularly values its consistent purity profiles, which are critical for GMP-compliant synthesis. Recent improvements in crystallization techniques have further enhanced the compound's utility in scale-up processes, addressing a key challenge in process chemistry.

Environmental considerations surrounding this compound focus on its biodegradation pathways and ecotoxicological profile. While not classified as hazardous, proper laboratory handling procedures are recommended when working with this material. The scientific community continues to explore green synthetic alternatives for producing such fine chemicals, reflecting broader industry shifts toward sustainable chemistry practices.

Looking ahead, tert-butyl N-1-(6-chloro-5-methylpyridin-3-yl)-2-oxoethyl-N-methylcarbamate is expected to play a role in emerging fields like proteolysis targeting chimeras (PROTACs) and covalent inhibitor design. Its structural features make it a promising candidate for developing targeted protein degraders, one of the most exciting areas in contemporary drug discovery. As research progresses, this compound will likely feature in more patent applications and high-impact publications across chemical and life sciences.